Cas no 1522175-96-7 (1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one
• CAS No: 1522175-96-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6104208
• PubChem ID: 82604456
• Update Time: 2025-10-28

1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one
• 1522175-96-7
• EN300-1748333

• Inchi： 1S/C11H12O3/c1-8(12)7-9-3-2-4-10-11(9)14-6-5-13-10/h2-4H,5-7H2,1H3
• InChI Key： VFPVYEVORGBZOP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(CC(C)=O)C1=2

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one

Recent Advances in the Study of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one (CAS: 1522175-96-7): A Comprehensive Research Brief

The compound 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one (CAS: 1522175-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodioxin core and propan-2-one side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent pharmacological studies.

Pharmacological evaluations have revealed that 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key pro-inflammatory cytokines. Additionally, preliminary data suggest that the compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another promising avenue of research involves the compound's potential application in oncology. Studies have shown that 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to selectively target cancer cells while sparing normal cells has been a focal point, with researchers exploring its interaction with specific molecular targets such as kinases and transcription factors.

Despite these encouraging findings, challenges remain in the development of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also investigating the compound's pharmacokinetics and pharmacodynamics to optimize dosing regimens and minimize adverse effects.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-one (CAS: 1522175-96-7) represents a promising molecule with diverse therapeutic potential. Ongoing research is expected to provide deeper insights into its mechanisms of action and therapeutic applications, paving the way for future clinical trials. The compound's unique chemical structure and biological activity make it a valuable subject of study in the chemical biology and pharmaceutical fields.